2-(3-(4-fluoro-2-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-(pyridin-2-ylmethyl)acetamide

• IUPAC Name: 2-[3-(4-fluoro-2-methoxyphenyl)-6-oxopyridazin-1-yl]-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C19H17FN4O3/c1-27-17-10-13(20)5-6-15(17)16-7-8-19(26)24(23-16)12-18(25)22-11-14-4-2-3-9-21-14/h2-10H,11-12H2,1H3,(H,22,25)
• InChI Key: GSMIELZYWNKGFG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)F)C2=NN(C(=O)C=C2)CC(=O)NCC3=CC=CC=N3
• Molecular Formula: C19H17FN4O3
• Molecular Weight: 368.4 g/mol

Description

2-(3-(4-Fluoro-2-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-(pyridin-2-ylmethyl)acetamide is a pyridazinone-based acetamide derivative with a unique substitution pattern. Its core structure consists of a pyridazinone ring (a six-membered heterocycle with two adjacent nitrogen atoms) substituted at position 3 with a 4-fluoro-2-methoxyphenyl group. The acetamide side chain at position 1 of the pyridazinone is further functionalized with a pyridin-2-ylmethyl group.

Key structural attributes:

• Pyridazinone core: Provides a planar, electron-deficient scaffold for intermolecular interactions.
• Pyridin-2-ylmethyl acetamide: Introduces a basic nitrogen and aromatic pyridine ring, which may improve solubility and enable hydrogen bonding.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes structurally analogous compounds and their distinguishing features:

Compound Name	Substituents on Pyridazinone	Acetamide Side Chain	Molecular Weight	Key Differences vs. Target Compound	Reference ID
2-[3-(4-Fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-(pyridin-2-yl)acetamide	4-Fluorophenyl	Pyridin-2-yl	313.32 g/mol	Lacks methoxy group on phenyl; acetamide linked to pyridine (not pyridinylmethyl)
N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl]acetamide	4-Fluorophenyl	Antipyrine (pyrazole) moiety	433.44 g/mol	Replaces pyridinylmethyl with antipyrine group; additional methyl groups on pyrazole
2-[3-(4-Fluoro-2-methoxyphenyl)-6-oxopyridazin-1(6H)-yl]-N-(6-methylheptan-2-yl)acetamide	4-Fluoro-2-methoxyphenyl	Branched alkyl (6-methylheptan-2-yl)	389.47 g/mol	Alkyl side chain instead of aromatic pyridinylmethyl; similar phenyl substitution
N-(4-Bromophenyl)-2-{3-methyl-5-[4-(methylthio)benzyl]-6-oxopyridazin-1(6H)-yl}acetamide	4-Methylthio-benzyl	4-Bromophenyl	475.35 g/mol	Incorporates methylthio and bromophenyl groups; lacks methoxy and pyridine motifs

Structural and Functional Insights:

Substituent Effects on Lipophilicity :

• The target compound’s 4-fluoro-2-methoxyphenyl group increases lipophilicity (logP ~2.5–3.0) compared to the simpler 4-fluorophenyl analog (logP ~1.8–2.2) .
• The pyridin-2-ylmethyl side chain introduces moderate polarity, balancing solubility and membrane permeability.

Alkyl-substituted analogs (e.g., Y041-4990 in ) prioritize lipophilicity, which may improve CNS penetration but reduce aqueous solubility.

Synthetic Accessibility: The target compound’s synthesis likely parallels methods in , where pyridazinone intermediates are coupled with amines via acid chloride activation. However, the pyridin-2-ylmethylamine reactant introduces unique purification challenges due to its polarity .

Spectroscopic Characterization: IR spectra of related compounds show characteristic C=O stretches at 1650–1680 cm⁻¹ (pyridazinone and acetamide) . ¹H NMR of the target would feature distinct signals for the methoxy group (~δ 3.8 ppm) and pyridinylmethyl protons (~δ 4.5–4.7 ppm) .